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Compound of Interest

Compound Name: Bromoacetyl chloride

Cat. No.: B1329612 Get Quote

Bromoacetyl Chloride: A Comprehensive
Technical Guide for Researchers
An in-depth exploration of the physical, chemical, and reactive properties of bromoacetyl
chloride, tailored for its application in scientific research and drug development.

Bromoacetyl chloride (C₂H₂BrClO) is a highly reactive, bifunctional chemical compound

widely utilized in organic synthesis. Its dual reactivity, stemming from the presence of both an

acyl chloride and an α-bromo group, makes it a valuable reagent for the introduction of the

bromoacetyl moiety into a diverse range of molecules. This technical guide provides a detailed

overview of its properties, synthesis, and reactivity, with a focus on its applications in the

pharmaceutical and life sciences sectors.

Physical Properties
Bromoacetyl chloride is a colorless to pale yellow liquid with a sharp, pungent odor. It is a

dense liquid that is highly corrosive and lachrymatory. Due to its reactivity with water, it must be

handled with care in a moisture-free environment. A summary of its key physical properties is

presented in Table 1.
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Property Value Reference(s)

CAS Number 22118-09-8 [1][2]

Molecular Formula C₂H₂BrClO [1][3]

Molecular Weight 157.39 g/mol [1][2]

Appearance Colorless to pale yellow liquid [4][5]

Odor Sharp, pungent [4][5]

Boiling Point 127-128 °C [6]

Density 1.89 g/mL at 20 °C [6]

Refractive Index 1.495 (n20/D) [6]

Solubility

Soluble in organic solvents

(e.g., benzene, ether); reacts

violently with water.

[4]

Table 1: Physical Properties of Bromoacetyl Chloride

Chemical and Spectroscopic Properties
The chemical reactivity of bromoacetyl chloride is characterized by the electrophilic nature of

the carbonyl carbon and the susceptibility of the carbon-bromine bond to nucleophilic attack.

This dual reactivity allows for a wide range of chemical transformations.

Spectroscopic Data
The structural features of bromoacetyl chloride can be confirmed through various

spectroscopic techniques.

¹H NMR: The proton NMR spectrum shows a singlet corresponding to the two protons of the

methylene group (Br-CH₂-COCl).

¹³C NMR: The carbon NMR spectrum displays two distinct signals: one for the methylene

carbon (CH₂) and another for the carbonyl carbon (C=O).[1][7][8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetyl-chloride
https://www.scbt.com/p/bromoacetyl-chloride-22118-09-8
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetyl-chloride
https://webbook.nist.gov/cgi/cbook.cgi?ID=C22118098&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetyl-chloride
https://www.scbt.com/p/bromoacetyl-chloride-22118-09-8
https://www.guidechem.com/encyclopedia/bromoacetyl-chloride-dic20561.html
https://www.guidechem.com/dictionary/en/22118-09-8.html
https://www.guidechem.com/encyclopedia/bromoacetyl-chloride-dic20561.html
https://www.guidechem.com/dictionary/en/22118-09-8.html
https://www.thermofisher.com/order/catalog/product/197991000
https://www.thermofisher.com/order/catalog/product/197991000
https://www.thermofisher.com/order/catalog/product/197991000
https://www.guidechem.com/encyclopedia/bromoacetyl-chloride-dic20561.html
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://www.benchchem.com/product/b1329612?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoacetyl-chloride
https://go.drugbank.com/spectra/nmr_one_d/3334
https://www.chemicalbook.com/SpectrumEN_22118-09-8_13CNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy: The IR spectrum is characterized by a strong absorption band

corresponding to the carbonyl (C=O) stretching vibration, typically in the region of 1780-1815

cm⁻¹.[1][9]

Mass Spectrometry: The mass spectrum shows the molecular ion peak and characteristic

fragmentation patterns, including the loss of chlorine and bromine atoms.[1][3]

Experimental Protocols
Synthesis of Bromoacetyl Chloride
Bromoacetyl chloride is most commonly synthesized by the reaction of bromoacetic acid with

thionyl chloride.[4]

Reaction: BrCH₂COOH + SOCl₂ → BrCH₂COCl + SO₂ + HCl

Experimental Protocol:

Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a

gas outlet connected to a trap for acidic gases (e.g., a sodium hydroxide solution). Ensure all

glassware is thoroughly dried to prevent hydrolysis of the reactants and products. The

reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Reaction: In the round-bottom flask, place bromoacetic acid (1.0 eq). Slowly add thionyl

chloride (1.2-1.5 eq) to the flask.

Reflux: Heat the reaction mixture to reflux and maintain for 2-3 hours. The evolution of sulfur

dioxide and hydrogen chloride gas should be observed.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Excess thionyl chloride can be removed by distillation under reduced pressure.

Purification: The crude bromoacetyl chloride can be purified by fractional distillation to yield

the pure product.
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Caption: Workflow for the synthesis of bromoacetyl chloride.

Measurement of Density
The density of a reactive liquid like bromoacetyl chloride can be determined using a

pycnometer.

Experimental Protocol:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.
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Mass of Empty Pycnometer: Accurately weigh the empty pycnometer.

Filling the Pycnometer: In a fume hood, carefully fill the pycnometer with bromoacetyl
chloride, ensuring there are no air bubbles.

Mass of Filled Pycnometer: Weigh the pycnometer filled with bromoacetyl chloride.

Calculation: Calculate the mass of the bromoacetyl chloride by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the bromoacetyl chloride by the known volume of the pycnometer.

Chemical Reactivity and Applications in Drug
Development
Bromoacetyl chloride is a versatile reagent in organic synthesis, primarily due to its ability to

react with a wide range of nucleophiles.[4][10][11][12] The acyl chloride is highly susceptible to

nucleophilic acyl substitution, while the α-bromo group allows for subsequent nucleophilic

substitution reactions.

Nucleophilic Acyl Substitution
The carbonyl carbon of bromoacetyl chloride is highly electrophilic and readily reacts with

nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides,

and thioesters.[10][11] This reaction proceeds via a nucleophilic addition-elimination

mechanism.
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Caption: General reaction of bromoacetyl chloride with nucleophiles.

Applications in Drug Development
The reactivity of bromoacetyl chloride makes it a valuable building block in the synthesis of

pharmaceutical compounds. It is used to introduce the bromoacetyl group, which can then be

further functionalized. For example, it is a key intermediate in the synthesis of various

agrochemicals and active pharmaceutical ingredients (APIs).[4][13] Its ability to react with

amino and hydroxyl groups is particularly useful in modifying peptides and other biomolecules.

Furthermore, the bromoacetyl group can act as a warhead in targeted covalent inhibitors,

forming a stable covalent bond with a nucleophilic residue (e.g., cysteine) in the active site of

an enzyme.

Safety and Handling
Bromoacetyl chloride is a corrosive and toxic substance that should be handled with extreme

care in a well-ventilated fume hood.[4] It is a lachrymator and can cause severe burns to the

skin, eyes, and respiratory tract. Personal protective equipment, including chemical-resistant

gloves, safety goggles, and a lab coat, is essential when working with this compound. It reacts

violently with water and should be stored in a cool, dry place away from moisture and

incompatible materials.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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